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Compound of Interest

Compound Name: Diethylene glycol monovinyl ether

Cat. No.: B1213670

Essential Safety and Handling Guide: Diethylene
Glycol Monovinyl Ether

This guide provides immediate, essential safety and logistical information for handling
Diethylene glycol monovinyl ether in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe operational and disposal
procedures.

Hazard and Exposure Data

While specific occupational exposure limits for Diethylene glycol monovinyl ether have not
been established by major regulatory bodies, it is crucial to handle the chemical with care due
to potential irritation and other health effects.[1][2][3] The following table summarizes key data;
for context, the exposure limit for the related compound Diethylene Glycol Monoethyl Ether is
included.
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Parameter Value Source
Occupational Exposure Limits
OSHA PEL (Permissible )

o Not Available [1]
Exposure Limit)
NIOSH REL (Recommended )

o Not Available [1]
Exposure Limit)
ACGIH TLV (Threshold Limit )

Not Available [1]

Value)

WEEL TWA (Workplace Env.
Exposure Level) for Diethylene

Glycol Monoethyl Ether

25 ppm (8-hour TWA)

[4]

Physical & Chemical

Properties
Appearance Colorless liquid [5]
Boiling Point Approximately 160-165°C [5]
Density Approximately 1.08 g/cm3 [5]
Flash Point 96°C (205°F) [4][6]
Combustible liquid. May cause
skin, eye, and respiratory tract
Hazards

irritation.[5][7] Can form

explosive peroxides.[6][8]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is critical to minimize exposure. The following hierarchy should be
followed. Always use in conjunction with proper engineering controls like a fume hood.
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Control Measures

Engineering Controls
(Fume Hood / Ventilation)

Personal Protective Equipment
(As a final barrier)

Mandatory

Mandatory

Eye/Face Protection

Chemical splash goggles or safety glasses.
Use face shield for splash risk.

Regdired Personal Protective Equip

nent

Skin Protection

- Chemical-resistant gloves (e.g., Neoprene, Viton).
- Impervious lab coat or apron.

Respiratory Protection

Required if vapors/aerosols are generated
or ventilation is inadequate.

Click to download full resolution via product page

Caption: Logical hierarchy for selecting personal protective equipment.

Operational Plan: Handling and Storage

Safe Handling Protocol:

« Ventilation: Always handle Diethylene glycol monovinyl ether in a well-ventilated area,

preferably inside a chemical fume hood.[1]

+ Avoid Contact: Prevent all personal contact, including inhalation of vapors.[9] Wear

appropriate PPE as detailed above.
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e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources. It is a combustible liquid.

o Equipment: Use explosion-proof electrical and ventilating equipment.[9] Employ non-
sparking tools and ground all containers and receiving equipment to prevent static discharge.
[91[10]

» Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the work
area.[9][11] Facilities should be equipped with an eyewash fountain and safety shower.[1]
[11]

Storage Protocol:

o Container: Store in a tightly closed, original container.[12] Containers that have been opened
must be carefully resealed and kept upright.[12]

o Location: Store in a cool, dry, well-ventilated area away from incompatible substances like
strong oxidizing agents.[6][9]

» Peroxide Formation: Ethers can form explosive peroxides upon storage, especially after
inhibitors are removed.[9] If distillation is performed, test for peroxides beforehand.[6]

Disposal Plan

Chemical waste must be handled and disposed of according to all applicable local, regional,
and national regulations. Never dispose of Diethylene glycol monovinyl ether down the
drain.[12]

Step-by-Step Disposal Guidance:

» Containment: Leave the chemical waste in its original, labeled container if possible, or in a
compatible, properly labeled waste container. Do not mix with other waste streams.

» Labeling: Ensure the waste container is clearly labeled with the chemical name and
associated hazards.

o Waste Collection: Arrange for pickup through your institution's environmental health and
safety (EHS) office or a licensed chemical waste disposal contractor.
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o Contaminated Materials: Any materials used for cleanup (e.g., absorbent pads, contaminated
gloves) must also be disposed of as hazardous waste in a sealed container.[11]

Emergency Procedures
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[11] Remove contact lenses if present and
easy to do. Seek medical attention.

o Skin Contact: Take off immediately all contaminated clothing. Rinse the affected skin area
with soap and plenty of water.[8]

« Inhalation: Move the person to fresh air. If breathing is difficult or symptoms like coughing or
shortness of breath occur, seek immediate medical attention.[8]

¢ Ingestion: Do not induce vomiting. Rinse the mouth with water and have the victim drink two
glasses of water, if conscious.[12] Seek immediate medical attention.

Spill Response Protocol:

The following workflow outlines the procedure for managing a spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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